Cas no 866149-44-2 (2-(5-oxo-4-phenyl-4,5-dihydro-1H-1,2,4-triazol-1-yl)acetonitrile)
866149-44-2 structure
Product Name:2-(5-oxo-4-phenyl-4,5-dihydro-1H-1,2,4-triazol-1-yl)acetonitrile
CAS No:866149-44-2
MF:C10H8N4O
MW:200.196721076965
MDL:MFCD04126418
CID:4662958
PubChem ID:3484488
Update Time:2024-03-01
2-(5-oxo-4-phenyl-4,5-dihydro-1H-1,2,4-triazol-1-yl)acetonitrile Chemical and Physical Properties
Names and Identifiers
-
- 1H-1,2,4-Triazole-1-acetonitrile, 4,5-dihydro-5-oxo-4-phenyl-
- 2-(5-oxo-4-phenyl-4,5-dihydro-1H-1,2,4-triazol-1-yl)acetonitrile
-
- MDL: MFCD04126418
- Inchi: 1S/C10H8N4O/c11-6-7-14-10(15)13(8-12-14)9-4-2-1-3-5-9/h1-5,8H,7H2
- InChI Key: JOZUGJSZIAOVNS-UHFFFAOYSA-N
- SMILES: N1(CC#N)C(=O)N(C2=CC=CC=C2)C=N1
Computed Properties
- Exact Mass: 200.06981089g/mol
- Monoisotopic Mass: 200.06981089g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 324
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 59.7Ų
2-(5-oxo-4-phenyl-4,5-dihydro-1H-1,2,4-triazol-1-yl)acetonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Apollo Scientific | OR33427-1g |
2-(5-Oxo-4-phenyl-4,5-dihydro-1H-1,2,4-triazol-1-yl)acetonitrile |
866149-44-2 | tech | 1g |
£1078.00 | 2025-02-20 | |
| abcr | AB298233-500 mg |
2-(5-Oxo-4-phenyl-4,5-dihydro-1H-1,2,4-triazol-1-yl)acetonitrile; . |
866149-44-2 | 500mg |
€678.60 | 2023-04-26 | ||
| abcr | AB298233-1 g |
2-(5-Oxo-4-phenyl-4,5-dihydro-1H-1,2,4-triazol-1-yl)acetonitrile; . |
866149-44-2 | 1g |
€1312.80 | 2023-04-26 | ||
| Key Organics Ltd | 9W-0870-1MG |
2-(5-oxo-4-phenyl-4,5-dihydro-1H-1,2,4-triazol-1-yl)acetonitrile |
866149-44-2 | >90% | 1mg |
£37.00 | 2025-02-09 | |
| Key Organics Ltd | 9W-0870-5MG |
2-(5-oxo-4-phenyl-4,5-dihydro-1H-1,2,4-triazol-1-yl)acetonitrile |
866149-44-2 | >90% | 5mg |
£46.00 | 2025-02-09 | |
| Key Organics Ltd | 9W-0870-10MG |
2-(5-oxo-4-phenyl-4,5-dihydro-1H-1,2,4-triazol-1-yl)acetonitrile |
866149-44-2 | >90% | 10mg |
£63.00 | 2025-02-09 | |
| Key Organics Ltd | 9W-0870-0.5G |
2-(5-oxo-4-phenyl-4,5-dihydro-1H-1,2,4-triazol-1-yl)acetonitrile |
866149-44-2 | >90% | 0.5g |
£385.00 | 2025-02-09 | |
| Key Organics Ltd | 9W-0870-1G |
2-(5-oxo-4-phenyl-4,5-dihydro-1H-1,2,4-triazol-1-yl)acetonitrile |
866149-44-2 | >90% | 1g |
£770.00 | 2025-02-09 | |
| Key Organics Ltd | 9W-0870-5G |
2-(5-oxo-4-phenyl-4,5-dihydro-1H-1,2,4-triazol-1-yl)acetonitrile |
866149-44-2 | >90% | 5g |
£3080.00 | 2025-02-09 | |
| Key Organics Ltd | 9W-0870-10G |
2-(5-oxo-4-phenyl-4,5-dihydro-1H-1,2,4-triazol-1-yl)acetonitrile |
866149-44-2 | >90% | 10g |
£5775.00 | 2025-02-09 |
2-(5-oxo-4-phenyl-4,5-dihydro-1H-1,2,4-triazol-1-yl)acetonitrile Related Literature
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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